Cas no 3424-98-4 (Telbivudine)

Conclusion: telbivudine (epavudine) is a thymidine analogue with oral activity. It is an effective antiviral inhibitor of hepatitis B virus (HBV) replication

Telbivudine structure

Product Name:Telbivudine

CAS No:3424-98-4

Molecular Formula:C₁₀H₁₄N₂O₅

Molecular Weight:242.2286

MDL:MFCD02683612

CID:44133

PubChem ID:159269

Telbivudine Properties

Names and Identifiers

- 2'-DEOXY-L-THYMIDINE
- Telbivudine &amp
- its intermediates
- Epavudine
- BETA-L-THYMIDINE
- L-Thymidine
- 1-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-pyrimidine-2,4-dione
- 1-(2-Deoxy--L-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
- 1-(2-deoxy--L-erythro-pentofuranosyl)thymine
- Telbivudine intermediates
- Telbivudine
- L-Deoxythymidine
- L-2'-deoxythymidine
- L-Dt
- NV 02B
- Β-L-2'-DEOXY-THYMIDINE
- β-L-Thymidine
- 1-(2-Deoxy-β-L-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-Pyrimidinedione
- 2′-Deoxy-L-thymidine
- Sebivo
- Thymine,1-(2-deoxy-b-L-erythro-pentofuranosyl)-(7CI,8CI)
- b-L-Thymidine
- 1-[(2S,4R,5S)-4-Hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- telbivudine impurity
- 1-(2-deoxypentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
- NSC21548
- 1-[4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
- .beta.-D-Ribofuranoside, thymine-1 2-deoxy-
- 1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- SMR000279619
- Deoxythymidin
- MLS006011417
- MLS006011930
- THYMINE-2'-DEOXYRIBOSIDE
- SCHEMBL124279
- CS-1934
- Telbivudine, >=98% (HPLC)
- 1-(2-deoxy-beta-L-ribofuranosyl)-5-methyluracil
- 2OC4HKD3SF
- BP-58605
- 1-beta-l-ribofuranosylthymine
- Telbivudina
- 1-(2-Deoxy-beta-L-erythro-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
- Epavudine;L-Thymidine;NV 02B
- LDT-600
- IQFYYKKMVGJFEH-CSMHCCOUSA-N
- Telbivudine (Sebivo, Tyzeka)
- Telbivudin
- NCGC00346560-06
- 3424-98-4
- TELBIVUDINE [MART.]
- AB01274717-01
- DB01265
- NB 02B
- HY-B0017
- 2,4(1H,3H)-PYRIMIDINEDIONE,1-(2-DEOXY-.BETA.-L-ERYTHRO-PENTOFURANOSYL)-5-METHYL-
- TELBIVUDINE [EMA EPAR]
- DTXCID90110304
- NCGC00346560-12
- AMY23971
- CCG-266887
- NV-02B
- Telbivudine [USAN]
- 1-((2S,4S,5S)-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-b-L-erythro-pentofuranosyl)-5-methyl-
- beta L 2' Deoxythymidine
- Telbivudine (USAN/INN)
- TELBIVUDINE [VANDF]
- 1-[(2R,4R,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-beta-L-erythro-pentofuranosyl)-5-methyl-
- BRD-K15976406-001-01-7
- 1-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- Thymine, 1-(2-deoxy-beta-L-erythro-pentofuranosyl)-
- 2,4(1H,3H)-PYRIMIDINEDIONE,1-(2-DEOXY-beta-L-ERYTHRO-PENTOFURANOSYL)-5-METHYL-
- Q413621
- s1651
- 1-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- TELBIVUDINE [INN]
- DTXSID30187813
- BDBM50088372
- CHEBI:63624
- LdT
- Tyzeka (TN)
- 1-(2-Deoxy-beta-L-erythropentafuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
- 1-(2-Deoxy-beta-L-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-Pyrimidinedione
- telbivudinum
- NS00001939
- TELBIVUDINE [MI]
- UNII-2OC4HKD3SF
- CHEMBL374731
- AB01274717_02
- MFCD02683612
- Z1546610488
- EN300-123027
- 1-((2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- D06675
- SW220236-1
- LLT
- Thymine, 1-(2-deoxy-.beta.-L-erythro-pentofuranosyl)-
- Telbivudine [USAN:INN:BAN]
- TELBIVUDINE (MART.)
- TELBIVUDINE [ORANGE BOOK]
- AC-5632
- J05AF11
- TELBIVUDINE [WHO-DD]
- Tyzeka
- LDT600
- AKOS025117349
- AS-35209
- NCGC00346560-01
- beta-L-2'-Deoxythymidine
- BRD-K15976406-001-03-3
- +Expand
- MDL： MFCD02683612
- InChIKey： IQFYYKKMVGJFEH-UHFFFAOYSA-N
- Inchi： 1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)
- SMILES： O1C([H])(C([H])([H])O[H])C([H])(C([H])([H])C1([H])N1C(N([H])C(C(C([H])([H])[H])=C1[H])=O)=O)O[H]

Computed Properties

Exact Mass: 242.09000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 242.09
Heavy Atom Count: 17
Complexity: 381
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.2
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 99.1

Experimental Properties

LogP: -1.51430
PSA: 104.55000
Refractive Index: 1.584
Boiling Point: °Cat760mmHg
Melting Point: 188-190°C
Flash Point: °C
Solubility: H2O: soluble10mg/mL (clear solution)
Color/Form: White e crystal powder
Specific Rotation: D20 -20.3° (c = 0.192 in water)
Optical Activity: [α]/D -15 to -22°, c = 1 in H2O
Density: 1.452

Telbivudine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I785-10mg	L-Thymidine	3424-98-4	98%	10mg	$4.00	2024-05-05
A2B Chem LLC	AI48373-10mg	1-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	3424-98-4	98%	10mg	$4.00	2024-04-20
Ambeed	A158594-10mg	1-((2S,4R,5S)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	3424-98-4	98%	10mg	$5.0	2024-07-19
Chemenu	CM110435-5g	Telbivudine	3424-98-4	98%	5g	$264	2022-09-01
ChemScence	CS-1934-1g	Telbivudine	3424-98-4	99.92%	1g	$86.0	2022-04-27
Enamine	EN300-123027-0.05g	1-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	3424-98-4	95%	0.05g	$800.0	2023-05-06
eNovation Chemicals LLC	D912963-5g	1-[(2S,4R,5S)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione	3424-98-4	95%	5g	$255	2022-10-16
Key Organics Ltd	AS-35209-1MG	telbivudine	3424-98-4	>95%	1mg	£23.00	2023-09-07
LKT Labs	T1844-5 mg	Telbivudine	3424-98-4	≥98%	5mg	$76.50	2023-07-10
S e l l e c k ZHONG GUO	S1651-10mg	Telbivudine	3424-98-4	99.94%	10mg	¥728.72	2023-09-15

Telbivudine Suppliers

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:3424-98-4)

MR./MRS.:WANG YAN

Phone:15527230951

Email:3317219330@qq.com

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:3424-98-4)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3424-98-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3424-98-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Telbivudine Related Literature

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Hai-Xia Wang,Wen-Peng Li,Mi-Mi Zhang,Ming-Sheng Xie,Gui-Rong Qu,Hai-Ming Guo Chem. Commun. 2020 56 11649
2. High-throughput screening for modulators of protein–protein interactions: use of photonic crystal biosensors and complementary technologies

James T. Heeres,Paul J. Hergenrother Chem. Soc. Rev. 2011 40 4398
3. Chemical and chemoenzymatic stereoselective synthesis of β-nucleosides and their analogues

Hui-Jing Wang,Yang-Yang Zhong,You-Cai Xiao,Fen-Er Chen Org. Chem. Front. 2022 9 1719
4. Anti-virus reagents targeting the capsid protein assembly

Ding-Yi Fu,Ya-Rong Xue,Xianghui Yu,Yuqing Wu J. Mater. Chem. B 2019 7 3331
5. Exploring PAZ/3′-overhang interaction to improve siRNA specificity. A combined experimental and modeling study

Adele Alagia,Andreia F. Jorge,Anna Avi?ó,Tania F. G. G. Cova,Ramon Crehuet,Santiago Grijalvo,Alberto A. C. C. Pais,Ramon Eritja Chem. Sci. 2018 9 2074
6. NS3 helicase inhibitory potential of the marine sponge Spongia irregularis

Enas Reda Abdelaleem,Mamdouh Nabil Samy,Taha F. S. Ali,Muhamad Mustafa,Mahmoud A. A. Ibrahim,Gerhard Bringmann,Safwat A. Ahmed,Usama Ramadan Abdelmohsen,Samar Yehia Desoukey RSC Adv. 2022 12 2992
7. Non-nucleoside anti-HBV agents: advances in structural optimization and mechanism of action investigations

Na Liu,Fabao Zhao,Haiyong Jia,Diwakar Rai,Peng Zhan,Xuemei Jiang,Xinyong Liu Med. Chem. Commun. 2015 6 521
8. Medicinal chemistry strategies for discovering antivirals effective against drug-resistant viruses

Yue Ma,Estrella Frutos-Beltrán,Dongwei Kang,Christophe Pannecouque,Erik De Clercq,Luis Menéndez-Arias,Xinyong Liu,Peng Zhan Chem. Soc. Rev. 2021 50 4514
9. A convenient, highly selective and eco-friendly N-Boc protection of pyrimidines under microwave irradiation

Maxime Bessières,Vincent Roy,Luigi A. Agrofoglio RSC Adv. 2014 4 59747
10. Enzymatic synthesis of nucleoside analogues from uridines and vinyl esters in a continuous-flow microreactor

Li-Hua Du,Jia-Hong Shen,Zhen Dong,Na-Ni Zhou,Bing-Zhuo Cheng,Zhi-Min Ou,Xi-Ping Luo RSC Adv. 2018 8 12614
11. Medicinal chemistry strategies for discovering antivirals effective against drug-resistant viruses

Yue Ma,Estrella Frutos-Beltrán,Dongwei Kang,Christophe Pannecouque,Erik De Clercq,Luis Menéndez-Arias,Xinyong Liu,Peng Zhan Chem. Soc. Rev. 2021 50 4514

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